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Compound of Interest

Compound Name: Stearyl palmitate

Cat. No.: B1193153

Abstract: Stearyl palmitate, a saturated wax ester formed from the esterification of stearyl
alcohol and palmitic acid, is a highly versatile and functional ingredient with significant
applications across the pharmaceutical, cosmetic, and industrial sectors. Its unique
physicochemical properties, including a melting point near physiological temperatures, high
hydrophobicity, and solid-state texture, make it an invaluable component for structuring,
stabilization, and delivery. This technical guide provides an in-depth analysis of stearyl
palmitate's core functions, supported by quantitative data, detailed experimental protocols for
its synthesis and characterization, and visualizations of its chemical structure and application
mechanisms. The content is tailored for researchers, scientists, and drug development
professionals seeking a comprehensive understanding of this wax ester's utility in advanced
formulations.

Introduction to Stearyl Palmitate

Stearyl palmitate (CAS No. 2598-99-4) is the ester resulting from the formal condensation of
the carboxyl group of palmitic acid (hexadecanoic acid) with the hydroxyl group of stearyl
alcohol (1-octadecanol).[1] As a member of the wax ester class, it is characterized by a long
aliphatic chain structure, rendering it a waxy, crystalline solid at ambient temperatures.[1][2] Its
chemical formula is C3aHesO2, with a molecular weight of approximately 508.90 g/mol .[3] This
structure imparts properties such as water insolubility, oil solubility, and the ability to form
stable, occlusive films, making it a functional excipient in a wide range of applications.
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Caption: Chemical formation of Stearyl Palmitate via esterification.

Physicochemical Properties

The functional performance of stearyl palmitate is directly correlated to its physicochemical
characteristics. These properties are summarized in the table below, providing key quantitative
data for formulation development and material characterization.
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Property Value Reference(s)
Molecular Formula C34Hes02

Molecular Weight 508.90 g/mol

Appearance White to off-white/yellowish

crystals, flakes, or pellets

Melting Point 53.5-59.0 °C
HLB Value 10

- Insoluble in water; Soluble in
Solubility ]

oils, ether, chloroform

Flash Point >165 °C (>330 °F)
Specific Gravity ~0.935 @ 25 °C
Log P (octanol/water) 15.60 (estimated)

Core Functions and Applications

Stearyl palmitate's utility stems from its multifunctional nature as a wax ester, primarily in
providing structure, stability, and desirable sensory attributes to formulations.

Pharmaceutical Applications

In drug development, stearyl palmitate serves as a critical excipient for solid and semi-solid
dosage forms.

e Tablet Lubricant: It functions as a lubricant in tablet manufacturing, reducing friction between
the tablet surface and the die wall during ejection.

o Controlled Release Matrix: Its waxy, non-polar nature makes it an effective matrix-forming
agent for creating sustained-release oral dosage forms. The drug is dispersed within the wax
matrix, and its release is governed by diffusion and matrix erosion.

o Topical and Transdermal Delivery: As an emollient and occlusive agent, it enhances skin
hydration by forming a barrier that reduces transepidermal water loss (TEWL). This can
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improve the penetration and bioavailability of active pharmaceutical ingredients (APIs).

Cosmetic and Personal Care Applications

Stearyl palmitate is widely used in cosmetics for its texturizing and conditioning properties.

Emulsion Stabilizer & Thickener: It increases the viscosity of the oil phase in emulsions
(creams, lotions), enhancing stability and preventing phase separation.

o Emollient & Skin Conditioner: It imparts a soft, smooth, and non-greasy feel to the skin. It
forms a lightweight lipid barrier that improves skin suppleness.

e Structuring Agent: In anhydrous products like lipsticks and deodorant sticks, it provides
hardness, structure, and improves payoff characteristics.

e Opacifying Agent: It reduces the translucency of formulations, often contributing to a whiter
appearance in creams and lotions.

« Hair Conditioning: It conditions the hair, leaving it soft and easy to comb.
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Caption: Role of Stearyl Palmitate in stabilizing an oil-in-water emulsion.

Experimental Protocols
Synthesis: Direct Esterification
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Direct esterification is a common industrial method for producing stearyl palmitate. The
following protocol describes a lab-scale synthesis using an acid catalyst.

Materials:

Palmitic Acid (1.0 mol equivalent)

Stearyl Alcohol (1.1 mol equivalent, slight excess to drive reaction)
p-Toluenesulfonic acid (catalyst, ~0.5% wi/w of total reactants)
Toluene (for azeotropic removal of water)

Nitrogen gas supply

5% Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Reaction flask with Dean-Stark trap, condenser, and magnetic stirrer
Procedure:

Charge the reaction flask with palmitic acid, stearyl alcohol, p-toluenesulfonic acid, and
toluene.

Begin stirring and purge the system with nitrogen for 15 minutes to create an inert
atmosphere.

Heat the mixture to reflux (approx. 110-120 °C). Water produced during the esterification will
be collected in the Dean-Stark trap.

Monitor the reaction by observing the amount of water collected. The reaction is considered
complete when water evolution ceases (typically 5-10 hours).

Cool the reaction mixture to room temperature.
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* Wash the organic mixture with 5% sodium bicarbonate solution to neutralize the acid
catalyst, followed by washes with deionized water until the aqueous layer is neutral.

¢ Dry the organic layer over anhydrous magnesium sulfate and filter.

* Remove the toluene solvent under reduced pressure using a rotary evaporator. The
remaining solid is crude stearyl palmitate.

+ Recrystallize the crude product from a suitable solvent (e.g., ethanol/acetone mixture) to
achieve high purity.
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under N2 Atmosphere
(Azeotropic Water Removal)

3. Cool & Neutralize
(Wash with NaHCO3)
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Caption: Experimental workflow for the synthesis of Stearyl Palmitate.
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Characterization: Purity and Identity Confirmation

Protocol 4.2.1: Purity Analysis by Gas Chromatography (GC)

Instrumentation: Gas chromatograph with a Flame lonization Detector (FID).
e Column: A non-polar capillary column (e.g., DB-5 or equivalent).
o Carrier Gas: Helium or Hydrogen.
e Temperature Program:
o Initial Temperature: 150 °C, hold for 1 minute.
o Ramp: 10 °C/min to 320 °C.
o Final Hold: Hold at 320 °C for 10 minutes.
e Injector and Detector Temperature: 300 °C and 330 °C, respectively.

o Sample Preparation: Dissolve a known amount of stearyl palmitate in a suitable solvent like
chloroform or hexane.

e Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the area of
the stearyl palmitate peak divided by the total area of all peaks, expressed as a
percentage. A purity of 298% is typical for analytical standards.

Protocol 4.2.2: Thermal Analysis by Differential Scanning Calorimetry (DSC)
 Instrumentation: Differential Scanning Calorimeter.

e Sample Preparation: Accurately weigh 5-10 mg of stearyl palmitate into an aluminum DSC
pan and seal.

e Method:
o Equilibrate at 25 °C.

o Heat from 25 °C to 80 °C at a rate of 10 °C/min under a nitrogen atmosphere.
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e Analysis: The melting point is determined from the onset temperature or the peak maximum
of the endothermic transition observed in the thermogram. The melting range is typically
observed between 53-59 °C.

Safety and Toxicology

Stearyl palmitate has been thoroughly evaluated and is considered safe for its intended use in
cosmetic and pharmaceutical products.

e Regulatory Assessment: The Cosmetic Ingredient Review (CIR) Expert Panel has assessed
the safety of stearyl palmitate and concluded that it is safe for use in cosmetic ingredients
when formulated to be non-irritating.

» Skin Compatibility: Clinical studies show no evidence of skin irritation, sensitization, or
comedogenicity.

o Acute Toxicity: The substance exhibits a very low order of acute toxicity, as summarized in
the table below.

Toxicity Endpoint Value Reference(s)
Acute Oral (LDso) > 5,000 mg/kg (rat)
Acute Dermal (LDso) > 2,000 mg/kg (rat)

e Handling Precautions: While generally non-hazardous, contact with molten wax can cause
thermal burns. Standard personal protective equipment (PPE) should be worn when
handling the molten material.

Conclusion

Stearyl palmitate is a high-performance wax ester with a well-characterized safety profile and
a broad range of functionalities. Its utility as a thickener, stabilizer, emollient, and structuring
agent makes it a cornerstone ingredient in the formulation of sophisticated cosmetic and
pharmaceutical products. The data and protocols provided in this guide offer a technical
foundation for scientists and developers to effectively harness the properties of stearyl
palmitate in creating stable, efficacious, and aesthetically pleasing products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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